4-(5-amino-1,3,6-trioxo-3,3a,11b,11c-tetrahydro-6H-chromeno[4',3':4,5]thiopyrano[2,3-c]pyrrol-2(1H)-yl)benzoic acid

• IUPAC Name: 4-(11-amino-9,14,16-trioxo-8-oxa-12-thia-15-azatetracyclo[8.7.0.02,7.013,17]heptadeca-2,4,6,10-tetraen-15-yl)benzoic acid
• InChI: InChI=1S/C21H14N2O6S/c22-17-15-13(11-3-1-2-4-12(11)29-21(15)28)14-16(30-17)19(25)23(18(14)24)10-7-5-9(6-8-10)20(26)27/h1-8,13-14,16H,22H2,(H,26,27)
• InChI Key: IOIIUUKIWGIEHC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3C4C(C(=O)N(C4=O)C5=CC=C(C=C5)C(=O)O)SC(=C3C(=O)O2)N
• Molecular Formula: C21H14N2O6S
• Molecular Weight: 422.4 g/mol

Description

4-(5-amino-1,3,6-trioxo-3,3a,11b,11c-tetrahydro-6H-chromeno[4',3':4,5]thiopyrano[2,3-c]pyrrol-2(1H)-yl)benzoic acid is a useful research compound. Its molecular formula is C21H14N2O6S and its molecular weight is 422.41. The purity is usually 95%.
BenchChem offers high-quality 4-(5-amino-1,3,6-trioxo-3,3a,11b,11c-tetrahydro-6H-chromeno[4',3':4,5]thiopyrano[2,3-c]pyrrol-2(1H)-yl)benzoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(5-amino-1,3,6-trioxo-3,3a,11b,11c-tetrahydro-6H-chromeno[4',3':4,5]thiopyrano[2,3-c]pyrrol-2(1H)-yl)benzoic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• Catalyst-Free Synthesis : A study demonstrates a simple, catalyst-free synthesis method for creating pharmaceutically relevant compounds, highlighting the importance of such processes in developing new therapeutic agents (Brahmachari & Nayek, 2017).

• Eco-Friendly Synthesis : Research focusing on the synthesis of fused pyrano pyrimidinones using Brønsted acidic ionic liquid as a catalyst underscores the movement towards more sustainable and environmentally friendly synthetic routes (Banothu et al., 2013).

Potential for Drug Discovery

• Antimicrobial Activity : Compounds synthesized from similar structures have been evaluated for antimicrobial activity, suggesting potential applications in developing new antibacterial and antifungal agents (Azab et al., 2017).

• Antitumor Agents : Synthesis of novel chemical structures based on related compounds has led to the discovery of potential antitumor agents, indicating the role of such compounds in cancer research (Gangjee et al., 2005).

Advanced Material Science

• Nanoparticle Synthesis : The development of chromeno[4,3-b]pyrrol-4(1H)-one derivatives using nanocrystalline catalysts in aqueous media highlights the potential application of similar compounds in the synthesis of advanced materials (Saha et al., 2016).